Cas no 2171734-49-7 (2-{(tert-butoxy)carbonylamino}-5-(propan-2-yloxy)pentanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yloxy)pentanoic acid
• CAS No: 2171734-49-7
• MF: C₁₃H₂₅NO₅
• MW: 275.341304540634
• CID: 5965333
• PubChem ID: 137949443
• Update Time: 2025-10-29

2-{(tert-butoxy)carbonylamino}-5-(propan-2-yloxy)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yloxy)pentanoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-5-(propan-2-yloxy)pentanoic acid
• 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-5-propan-2-yloxypentanoic acid
• 2171734-49-7
• EN300-1299834

• Inchi： 1S/C13H25NO5/c1-9(2)18-8-6-7-10(11(15)16)14-12(17)19-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,14,17)(H,15,16)
• InChI Key： LGYHNCUVUNQCOC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCCOC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.17327290g/mol
• Monoisotopic Mass: 275.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yloxy)pentanoic acid

Professional Introduction to 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yloxy)pentanoic Acid (CAS No. 2171734-49-7)

2-{(tert-butoxy)carbonylamino}-5-(propan-2-yloxy)pentanoic acid, chemically designated as CAS No. 2171734-49-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this molecule incorporates several functional groups that contribute to its unique chemical properties and potential therapeutic applications.

The name of the compound highlights its molecular architecture, which includes a pentanoic acid backbone modified with an amino group protected by a tert-butoxy carbonyl (Boc) group and an ethoxy group attached to the fifth carbon. This specific arrangement of functional groups makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel drugs targeting various diseases.

In recent years, there has been growing interest in the development of Boc-protected amino acids due to their utility in peptide synthesis and as building blocks for more intricate pharmacophores. The presence of the Boc group not only provides stability to the amino group during synthetic procedures but also allows for controlled deprotection under mild acidic conditions, making it an ideal choice for stepwise peptide assembly. The ethoxy substituent on the fifth carbon introduces additional flexibility, enabling further derivatization and modification to tailor the compound's biological activity.

One of the most compelling aspects of 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yloxy)pentanoic acid is its potential application in the synthesis of bioactive peptides and proteins. The pharmaceutical industry has increasingly relied on peptide-based therapies due to their high specificity and efficacy. The compound serves as a crucial intermediate in constructing these peptides, allowing researchers to explore new therapeutic modalities with greater precision. For instance, modifications at the tert-butoxy carbonylamino site can be strategically employed to enhance binding affinity or improve metabolic stability, key factors in drug design.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. By leveraging molecular modeling techniques, researchers can predict how changes in the molecular framework of 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yloxy)pentanoic acid will affect its interactions with biological targets. This approach has led to the identification of novel analogs with improved pharmacokinetic profiles and reduced side effects. Such innovations underscore the importance of this compound as a scaffold for drug discovery.

The role of protecting groups like Boc in modern synthetic chemistry cannot be overstated. They enable chemists to isolate reactive intermediates without unwanted side reactions, thereby streamlining complex synthetic pathways. In the context of 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yloxy)pentanoic acid, the Boc group ensures that the amino functionality remains inert until it is needed for subsequent reactions, such as coupling with carboxyl groups during peptide elongation.

Moreover, the propan-2-yloxy moiety adds another layer of complexity and functionality to the molecule. This ether-like group can influence solubility, lipophilicity, and overall bioavailability—critical parameters for any drug candidate. By carefully tuning this substituent, researchers can optimize pharmacokinetic properties to ensure that the final drug product is both effective and safe for therapeutic use.

The intersection of organic chemistry and biochemistry has led to exciting developments in enzyme inhibition studies using derivatives of 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yloxy)pentanoic acid. Enzymes are central players in numerous biological pathways, making them attractive targets for therapeutic intervention. By designing molecules that selectively inhibit or activate specific enzymes, scientists can develop treatments for conditions ranging from metabolic disorders to infectious diseases. The structural features of this compound make it a versatile tool for exploring enzyme-substrate interactions at a molecular level.

In conclusion, 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yloxy)pentanoic acid (CAS No. 2171734-49-7) represents a significant advancement in pharmaceutical chemistry due to its multifunctional nature and potential applications in drug development. Its unique molecular architecture allows for diverse modifications, making it an invaluable intermediate in constructing bioactive peptides and exploring new therapeutic strategies. As research continues to uncover new ways to harness this compound's potential, it is poised to play an increasingly important role in addressing unmet medical needs worldwide.